Cas no 89010-14-0 (1H-1,2,4-Triazole-3-carboxamide, 1,5-bis(3-methylphenyl)-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1,5-bis(3-methylphenyl)-
• CAS No: 89010-14-0
• MF: C₁₇H₁₆N₄O
• MW: 292.335143089294
• CID: 616104
• PubChem ID: 13292301
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboxamide, 1,5-bis(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 1,5-bis(3-methylphenyl)-
• 1,5-bis(3-methylphenyl)-1,2,4-triazole-3-carboxamide
• DTXSID40535149
• 89010-14-0
• 1,5-Bis(3-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Inchi： 1S/C17H16N4O/c1-11-5-3-7-13(9-11)17-19-16(15(18)22)20-21(17)14-8-4-6-12(2)10-14/h3-10H,1-2H3,(H2,18,22)
• InChI Key： DCUDDRNAGVIJQO-UHFFFAOYSA-N
• SMILES： O=C(C1N=C(C2C=CC=C(C)C=2)N(C2C=CC=C(C)C=2)N=1)N

Computed Properties

• Exact Mass: 292.13241115g/mol
• Monoisotopic Mass: 292.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.8Ų